Cas no 61963-08-4 (2H-Imidazo[4,5-b]pyridin-2-one, 3-(4-ethylphenyl)-1,3-dihydro-)

• Product name: 2H-Imidazo[4,5-b]pyridin-2-one, 3-(4-ethylphenyl)-1,3-dihydro-
• CAS No: 61963-08-4
• MF: C₁₄H₁₃N₃O
• MW: 239.27252
• CID: 462251
• PubChem ID: 12445564

2H-Imidazo[4,5-b]pyridin-2-one, 3-(4-ethylphenyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazo[4,5-b]pyridin-2-one, 3-(4-ethylphenyl)-1,3-dihydro-
• 3-(4-ethylphenyl)-1H-imidazo[4,5-b]pyridin-2-one
• 61963-08-4
• CHEMBL3245098
• 3-(4-Ethylphenyl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
• DTXSID40498609

• Inchi： InChI=1S/C14H13N3O/c1-2-10-5-7-11(8-6-10)17-13-12(16-14(17)18)4-3-9-15-13/h3-9H,2H2,1H3,(H,16,18)
• InChI Key： XSTJSTFDTUYOEH-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)N2C3=C(C=CC=N3)NC2=O

Computed Properties

• Exact Mass: 239.10599
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 45.23